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Compound of Interest

Compound Name: Pigment Yellow 14

Cat. No.: B2915567 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pigment Yellow 14 (C.I. 21095) is a diarylide yellow pigment widely utilized in the

manufacturing of printing inks, plastics, and other colored materials.[1] Its chemical structure,

belonging to the disazo class of compounds, imparts a vibrant greenish-yellow hue and notable

stability.[2] Accurate spectroscopic analysis is crucial for quality control, research, and

development purposes, enabling the characterization of its chemical identity, purity, and optical

properties.

This document provides detailed protocols for the preparation of Pigment Yellow 14 for

analysis by UV-Visible (UV-Vis), Fourier-Transform Infrared (FT-IR), and Nuclear Magnetic

Resonance (NMR) spectroscopy. Given the pigment's general insolubility in water and low

solubility in common organic solvents, these protocols address the specific challenges

associated with its sample preparation.[2][3]

Chemical and Physical Properties of Pigment Yellow
14
A comprehensive understanding of Pigment Yellow 14's properties is essential for selecting

appropriate sample preparation methods.
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Property Value Reference

Chemical Formula C₃₄H₃₀Cl₂N₆O₄ [2][4]

Molecular Weight 657.55 g/mol [2][4]

Appearance Yellow powder [2][5]

Melting Point 320-336 °C [3][5]

Solubility
Insoluble in water; slightly

soluble in toluene.[2][3]
[2][3]

Heat Resistance Up to 180-200 °C [2][3]

Experimental Protocols for Spectroscopic Analysis
UV-Visible (UV-Vis) Spectroscopy
UV-Vis spectroscopy is employed to determine the absorption characteristics of Pigment
Yellow 14 in the ultraviolet and visible regions of the electromagnetic spectrum. The primary

challenge is the pigment's low solubility. The following protocols offer two approaches:

dissolution in a suitable solvent and preparation of a stable dispersion.

Protocol 1: Solution-Based UV-Vis Analysis

This protocol is contingent on achieving a sufficiently dilute and stable solution. High-polarity

aprotic solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) are potential

candidates for dissolving diarylide pigments.

Materials:

Pigment Yellow 14

Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO), spectroscopic grade

Volumetric flasks

Pipettes
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Quartz cuvettes (1 cm path length)

UV-Vis spectrophotometer

Procedure:

Accurately weigh a small amount (e.g., 1-5 mg) of Pigment Yellow 14.

Transfer the pigment to a volumetric flask (e.g., 100 mL).

Add a small amount of the chosen solvent (DMF or DMSO) and sonicate for 10-15 minutes

to aid dissolution.

Once dissolved, dilute to the mark with the solvent and mix thoroughly.

Prepare a series of dilutions from this stock solution to determine the optimal concentration

for analysis (typically an absorbance value between 0.1 and 1.0).

Use the pure solvent as a reference in a matched quartz cuvette.

Record the UV-Vis spectrum over the desired wavelength range (e.g., 200-800 nm).

Protocol 2: Dispersion-Based UV-Vis Analysis

If the pigment does not fully dissolve, a stable, fine dispersion can be prepared for qualitative

analysis.

Materials:

Pigment Yellow 14

A suitable dispersing solvent (e.g., ethanol, isopropanol)

Surfactant (optional, e.g., a few drops of a non-ionic surfactant)

High-speed homogenizer or ultrasonicator

Quartz cuvettes (1 cm path length)
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UV-Vis spectrophotometer

Procedure:

Weigh a small, precise amount of Pigment Yellow 14.

Disperse the pigment in a known volume of the chosen solvent. Add a minimal amount of

surfactant if necessary to improve stability.

Homogenize or sonicate the mixture until a fine, uniform dispersion is achieved.

Immediately transfer an aliquot of the dispersion to a quartz cuvette.

Use the pure solvent (and surfactant, if used) as a reference.

Record the UV-Vis spectrum. Note that scattering effects may be present in the spectrum.

Diagram of UV-Vis Sample Preparation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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